Cas no 63321-52-8 (Carbamic acid, hexyl-, 4-nitrophenyl ester)

Carbamic acid, hexyl-, 4-nitrophenyl ester structure
63321-52-8 structure
Product Name:Carbamic acid, hexyl-, 4-nitrophenyl ester
CAS No:63321-52-8
MF:C13H18N2O4
MW:266.293023586273
CID:426823
PubChem ID:10084259
Update Time:2025-04-19

Carbamic acid, hexyl-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, hexyl-, 4-nitrophenyl ester
    • (4-nitrophenyl) N-hexylcarbamate
    • BDBM50295664
    • CHEMBL560460
    • SCHEMBL1400533
    • DTXSID90435408
    • 63321-52-8
    • n-Hexylcarbamic acid 4-nitrophenyl ester
    • Inchi: 1S/C13H18N2O4/c1-2-3-4-5-10-14-13(16)19-12-8-6-11(7-9-12)15(17)18/h6-9H,2-5,10H2,1H3,(H,14,16)
    • InChI Key: SETFNHKUKZVCCQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C(NCCCCCC)=O

Computed Properties

  • Exact Mass: 266.12674
  • Monoisotopic Mass: 266.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 81.47

Carbamic acid, hexyl-, 4-nitrophenyl ester Related Literature

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